Cas no 1806316-08-4 (6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1806316-08-4
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4906456
• Update Time: 2025-06-14

6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H8F3NO2/c1-14-7-3-2-5(8(9,10)11)6(4-13)12-7/h2-3,13H,4H2,1H3
• InChI Key： WWKQZKXXOROHRN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4

Additional information on 6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol

Comprehensive Overview of 6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1806316-08-4)

6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1806316-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxy and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine ring with a hydroxymethyl substituent, makes it a valuable building block for drug discovery and material science applications.

The growing interest in 6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol is driven by its potential applications in developing novel therapeutics. Researchers are particularly intrigued by its role in creating small-molecule inhibitors and enzyme modulators, which are critical in targeting diseases such as cancer and metabolic disorders. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits highly sought after in modern drug design.

In the agrochemical sector, 6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol is explored for its utility in formulating crop protection agents. Its structural features contribute to the development of pesticides and herbicides with improved efficacy and environmental safety. The compound's ability to act as a synthon for derivatization further expands its applicability in creating next-generation agrochemicals.

From a synthetic chemistry perspective, the compound's CAS No. 1806316-08-4 is frequently referenced in patents and scholarly articles, highlighting its importance in organic synthesis. Its reactivity with various electrophiles and nucleophiles makes it a preferred choice for constructing complex molecular architectures. Recent advancements in green chemistry have also emphasized the use of this compound in sustainable synthesis routes, aligning with global trends toward eco-friendly manufacturing processes.

The demand for 6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol is further fueled by its compatibility with high-throughput screening (HTS) platforms. Pharmaceutical companies leverage its scaffold to generate diverse libraries of compounds for drug discovery programs. This aligns with the industry's shift toward precision medicine and personalized therapies, where tailored molecular designs are paramount.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize CAS No. 1806316-08-4, ensuring its purity and consistency in research settings. The compound's stability under standard laboratory conditions makes it a reliable reagent for long-term studies, further enhancing its appeal to chemists and biologists alike.

In conclusion, 6-Methoxy-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1806316-08-4) stands as a pivotal compound in contemporary chemical research. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, underscore its significance in advancing science and technology. As research continues to uncover new potentials, this compound is poised to remain at the forefront of innovation in synthetic and applied chemistry.